ABC34

• Molecular Formula: C31H33N5O6
• Molecular Weight: 571.6 g/mol
• InChI: InChI=1S/C31H33N5O6/c1-40-25-13-9-24(10-14-25)33-16-18-34(19-17-33)31(39)42-36-29(37)28-22-32(15-20-35(28)30(36)38)21-23-7-11-27(12-8-23)41-26-5-3-2-4-6-26/h2-14,28H,15-22H2,1H3
• InChIKey: JJXNIRULKJQOCI-UHFFFAOYSA-N

ABC34 AIG1 Inactive Control Probe

ABC34 (CAS 1831135-56-8) is a small molecule, N-hydroxyhydantoin (NHH) carbamate, primarily utilized as an inactive control probe for the androgen-induced gene 1 (AIG1) inhibitor JJH260 [1]. It is characterized by its inability to inhibit the fluorophosphonate reactivity or the fatty acid esters of hydroxy fatty acid (FAHFA) hydrolysis activity of the AIG1 enzyme . However, ABC34 demonstrates potent activity against off-target hydrolases, specifically the serine hydrolase ABHD6 and the palmitoyl-protein hydrolase PPT1, which are also inhibited by JJH260 [1].

Type Structurally matched inactive control probe for AIG1 inhibitor JJH260

Profile Reports minimal AIG1 inhibition with comparable off-target engagement at ABHD6/PPT1

Use Supports differentiation of AIG1-specific effects from background pharmacology

• [1] Parsons, W.H., Kolar, M.J., Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat. Chem. Biol. 12(5), 367–372 (2016). View Source

Why Generic Controls Fail for AIG1 Research

Generic substitution of ABC34 with other control compounds or in-class serine hydrolase inhibitors is not scientifically valid due to its unique, dual-activity profile. While ABC34 serves as a true negative control for AIG1 enzymatic function (IC50 > 25 µM), unlike its active counterpart JJH260 (IC50 ~0.57 µM) [1], it is not an inert molecule . It acts as a potent inhibitor of ABHD6 and PPT1, which are also off-targets of JJH260 [1]. This contrasts with another control compound, THL, which has a distinct selectivity profile [1]. Therefore, using a generic or alternative compound without this specific off-target signature would fail to control for JJH260's non-AIG1 effects, leading to misinterpretation of experimental results in studies involving AIG1, ABHD6, or PPT1 pathways.

Generic controls may not replicate off-target profile

DMSO-only vehicles or structurally unrelated molecules do not account for ABHD6/PPT1 engagement, potentially leading to misattribution of cellular effects.

Unmatched off-target background confounds interpretation

Only a structurally matched inactive analog with reported comparable off-target profile can support accurate AIG1-specific attribution in mechanistic studies.

• [1] Parsons, W.H., Kolar, M.J., Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat. Chem. Biol. 12(5), 367–372 (2016). View Source

ABC34 Control Validation Evidence

AIG1 Inhibition vs. JJH260

ABC34 is an inactive control for the AIG1 inhibitor JJH260. It demonstrates no significant inhibition of AIG1's FAHFA hydrolase activity, with an IC50 > 25 µM, in contrast to JJH260, which potently inhibits this activity with an IC50 of 0.57 ± 0.14 µM [1]. This quantitative difference validates the use of ABC34 as a negative control in assays designed to measure AIG1-specific inhibition by JJH260.

AIG1 Inhibition

Head-to-head

ABC34 IC50 >25 µM vs JJH260 0.57 µM (>44-fold lower)

Supports AIG1-inactive control attribution

HEK293T membrane assay, 9-PAHSA substrate

Evidence Dimension	Inhibition of 9-PAHSA hydrolysis by human AIG1
Target Compound Data	IC50 > 25 µM
Comparator Or Baseline	JJH260: IC50 = 0.57 ± 0.14 µM
Quantified Difference	>44-fold difference in potency (minimum)
Conditions	hAIG1-transfected HEK293T membrane proteome, 30 min pre-incubation with inhibitor, followed by incubation with 100 µM 9-PAHSA for 30 min at 37 °C.

Why This Matters

This confirms ABC34's role as a valid negative control, essential for attributing any observed biological effects to the specific inhibition of AIG1 by JJH260 rather than off-target activities.

• [1] Parsons, W.H., Kolar, M.J., Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat. Chem. Biol. 12(5), 367–372 (2016). View Source

Off-Target ABHD6 and PPT1 Inhibition

ABC34 is not an inert control compound. Activity-based protein profiling (ABPP) and competitive ABPP-SILAC studies reveal that ABC34 potently inhibits the serine hydrolase ABHD6 and the palmitoyl-protein hydrolase PPT1 [1]. This activity profile is distinct from the control compound THL and is a known characteristic of the NHH carbamate scaffold shared with JJH260 [1]. While specific IC50 values for these off-targets are not provided in the source material, the data demonstrates a clear, qualitative difference in target engagement compared to other controls like THL.

Off-target engagement

Head-to-head

ABC34 engages ABHD6/PPT1 at 1 µM, comparable to JJH260

Supports off-target profile matching for control

In situ PC3 cells, ABPP-SILAC

Evidence Dimension	Inhibition of ABHD6 and PPT1 enzyme activity
Target Compound Data	Potent inhibition of ABHD6 and PPT1 (qualitative assessment from ABPP gels)
Comparator Or Baseline	Control compound THL: Does not inhibit ABHD6 or PPT1 under the same conditions.
Quantified Difference	Qualitative difference in target engagement profile. ABC34 targets ABHD6 and PPT1, whereas THL does not.
Conditions	Competitive ABPP in human cancer cell proteomes.

Why This Matters

This off-target profile is critical for interpreting experiments with JJH260. ABC34 controls for JJH260's activity against ABHD6 and PPT1, which a generic control compound (like THL) would not. This makes ABC34 the appropriate control for deconvoluting JJH260's polypharmacology.

• [1] Parsons, W.H., Kolar, M.J., Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat. Chem. Biol. 12(5), 367–372 (2016). View Source

Structural Fidelity and Purity

In LNCaP cell lysates and live human T-cells, treatment with the AIG1 inhibitor JJH260 significantly blocks the hydrolysis of the FAHFA lipid 13C,2H-PAHSA. Crucially, treatment with ABC34 shows negligible alteration in FAHFA hydrolysis compared to DMSO-treated cells, confirming the effect is AIG1-specific [1]. This in situ data reinforces the compound's utility as a negative control in complex biological systems.

Purity specification

Data to verify

≥98% (HPLC), crystalline solid

Defined purity supports assay consistency

Verify lot-specific COA

Evidence Dimension	Cellular FAHFA hydrolysis activity
Target Compound Data	Negligible alteration in 13C,2H-PAHSA hydrolysis vs. DMSO control
Comparator Or Baseline	JJH260: Significant blockage of 13C,2H-PAHSA hydrolysis.
Quantified Difference	Qualitative difference in effect on substrate hydrolysis in a cellular context.
Conditions	LNCaP cells or human T-cells treated with inhibitor (5 µM, 4 h), followed by incubation with 13C,2H-PAHSA.

Why This Matters

This demonstrates that ABC34 functions effectively as a negative control not just in vitro but also in situ, providing confidence in its use for cell-based studies of AIG1 and FAHFA metabolism.

• [1] Parsons, W.H., Kolar, M.J., Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat. Chem. Biol. 12(5), 367–372 (2016). View Source

ABC34 Application Scenarios

AIG1 Target Validation in FAHFA Research

When investigating the role of AIG1 in FAHFA metabolism using the inhibitor JJH260, ABC34 is the mandatory control. Its inability to inhibit AIG1 (IC50 > 25 µM) [1], coupled with its parallel inhibition of the off-targets ABHD6 and PPT1 [1], allows researchers to confidently attribute any phenotypic differences between JJH260-treated and ABC34-treated samples to the specific inhibition of AIG1. This is essential for accurate target validation and pathway analysis.

Off-Target Deconvolution of NHH Carbamates

ABC34 serves as a well-characterized tool compound for competitive ABPP studies. Its known and distinct selectivity profile—inactive against AIG1 but potent against ABHD6 and PPT1 [1]—makes it a valuable reference for mapping the target landscape of other N-hydroxyhydantoin carbamate-based probes and inhibitors across the serine hydrolase family. It can be used to define the 'off-targetome' of this chemical scaffold.

Quality Control for AIG1 Inhibitor Screening

In cellular models where AIG1 has been genetically silenced (e.g., via siRNA or CRISPR), ABC34 can be used as a pharmacological control. Because ABC34 does not affect AIG1 activity, it should not recapitulate any phenotypes caused by AIG1 loss-of-function. Any effect observed with ABC34 would point to the inhibition of its known off-targets (ABHD6, PPT1) [1] or other unknown interactions, providing a critical check on the specificity of the genetic manipulation.

AIG1 Protocol Replication

Given that AIG1, ABHD6, and PPT1 have been implicated in various cancers, ABC34 is a key reagent for differential target engagement studies. By comparing the effects of ABC34 (inhibits ABHD6/PPT1, not AIG1) with JJH260 (inhibits AIG1, ABHD6/PPT1) and THL (different profile) [1], researchers can begin to parse out the contributions of these individual hydrolases to cancer cell proliferation, survival, or lipid metabolism. This combinatorial approach enhances the resolution of chemical biology experiments in oncology research.

Application

Selection Property

Validation Focus

FAHFA target validation studies

Structurally matched inactive control with reported off-target profile

AIG1-specific versus ABHD6/PPT1 contributions

Off-target deconvolution (lipid / endocannabinoid / lysosomal)

Comparable ABHD6/PPT1 engagement to active inhibitor

Interpretation of non-AIG1 pharmacological effects

AIG1 inhibitor screening (negative control)

Defined AIG1-inactive profile

Benchmark assay window for novel AIG1 inhibitors

Published protocol replication

Consistent batch quality and solubility profile

Reproduce reported AIG1/off-target control conditions

• [1] Parsons, W.H., Kolar, M.J., Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nat. Chem. Biol. 12(5), 367–372 (2016). View Source